Cas no 1805544-07-3 (3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile
• CAS No: 1805544-07-3
• MF: C₉H₈F₂IN₃
• MW: 323.08120059967
• CID: 4894674
• Update Time: 2025-10-23

3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile

• Inchi： 1S/C9H8F2IN3/c10-9(11)8-6(3-14)5(1-2-13)7(12)4-15-8/h4,9H,1,3,14H2
• InChI Key： BFHOHBGKMSOUHV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(CN)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile

Recent Advances in the Study of 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1805544-07-3)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1805544-07-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile, which serves as a key intermediate in the development of novel pharmaceutical agents. The presence of both difluoromethyl and iodo substituents on the pyridine ring, along with the aminomethyl and acetonitrile functional groups, makes this compound a valuable scaffold for further chemical modifications. Researchers have successfully employed this compound in the synthesis of various heterocyclic derivatives, which exhibit promising biological activities.

One of the most notable applications of 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile is its role in the development of kinase inhibitors. Kinases are a critical class of enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, suggesting their potential as lead compounds for further optimization.

In addition to its kinase inhibitory properties, 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile has also been investigated for its potential antimicrobial activity. Preliminary studies have shown that certain derivatives of this compound display significant activity against a range of bacterial and fungal pathogens. These findings open new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

The pharmacokinetic and toxicological profiles of 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile and its derivatives are currently under investigation. Early results indicate that these compounds exhibit favorable absorption and distribution properties, although further studies are needed to assess their metabolic stability and potential toxicity. These investigations are crucial for determining the feasibility of advancing these compounds into preclinical development.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1805544-07-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists and drug discovery researchers. Continued research into its synthetic applications, biological mechanisms, and pharmacokinetic properties will be essential for unlocking its full potential in the pharmaceutical industry.